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Compound of Interest

Compound Name: 3-Methyldiphenylamine

Cat. No.: B073706

Effective management and disposal of chemical waste are paramount for ensuring laboratory
safety and environmental protection. This document provides detailed procedures for the
proper disposal of 3-Methyldiphenylamine, tailored for researchers, scientists, and drug
development professionals. Adherence to these guidelines is crucial for minimizing risks and
complying with regulatory standards.

Safety and Hazard Information

3-Methyldiphenylamine is classified as a hazardous substance.[1] It is harmful if swallowed,
in contact with skin, or if inhaled, and it can cause serious skin and eye irritation.[1] It may also
cause respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE),
including protective gloves, clothing, and eye/face protection, must be worn when handling this
chemical.[1][2] Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Methyldiphenylamine.
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Property Value Reference
CAS Number 1205-64-7 [1112]
Molecular Formula C13H13N [2][3]
Molecular Weight 183.25 g/mol [2][3]
Melting Point 30°C/86 °F [1]

Boiling Point 315°C /599 °F @ 724 mmHg [1]

Flash Point >110°C/>230 °F [1]

Specific Gravity 1.060 [1]
Solubility Insoluble in water [2]

Step-by-Step Disposal Protocol

The disposal of 3-Methyldiphenylamine must be managed in accordance with federal, state,

and local hazardous waste regulations.[4][5][6] The following protocol outlines the necessary

steps for its safe disposal in a laboratory setting.

Experimental Protocol: Waste Segregation and Containerization

o Waste Identification and Classification:

o All waste containing 3-Methyldiphenylamine, including pure unused chemical,

contaminated labware (e.g., pipettes, vials), and spill cleanup materials, must be treated

as hazardous waste.[7]

o Consult your institution's Environmental Health and Safety (EHS) office for specific

hazardous waste codes that may apply.

e Container Selection:

o Use a designated, leak-proof, and chemically compatible waste container.[8][9] A high-

density polyethylene (HDPE) or glass container is recommended.

o Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.[8]
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o Waste Segregation:

o Do not mix 3-Methyldiphenylamine waste with other incompatible waste streams.[8] It is
incompatible with strong oxidizing agents and strong acids.[1]

o Keep solid and liquid waste separate.[8]

» Solid Waste: Contaminated items such as gloves, absorbent pads, and empty vials
should be placed in a designated solid hazardous waste container.

» Liquid Waste: Unused 3-Methyldiphenylamine or solutions containing it should be
collected in a designated liquid hazardous waste container.

e Labeling:

o Clearly label the hazardous waste container with the words "Hazardous Waste" and the
full chemical name: "3-Methyldiphenylamine".[9]

o Indicate the approximate concentration and quantity of the waste.
o Include the date when waste was first added to the container.
e Storage:

o Store the waste container in a designated satellite accumulation area within the laboratory.

[9]

o The storage area should be a cool, dry, and well-ventilated location, away from sources of
ignition.[1][2]

o Utilize secondary containment, such as a spill tray, to mitigate the risk of leaks or spills.[8]
o Disposal of Empty Containers:

o A container that held 3-Methyldiphenylamine is considered hazardous waste unless
properly decontaminated.
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o To decontaminate, triple rinse the container with a suitable solvent (e.g., acetone or
ethanol).[10][11]

o The first rinseate must be collected and disposed of as hazardous waste.[11] Subsequent
rinseates may also need to be collected, depending on institutional policies.

o After thorough rinsing and drying, deface or remove the original label before disposing of
the container as non-hazardous solid waste or recycling, in accordance with your
institution's procedures.[7][10]

e Waste Pickup:

o Once the waste container is full or has reached its designated accumulation time limit,
arrange for pickup by your institution's certified hazardous waste management provider.[9]

Spill Management

In the event of a spill, absorb the material with an inert substance like dry sand or earth and
place it into a chemical waste container for disposal.[2] Ensure proper PPE is worn during
cleanup. For large spills, evacuate the area and contact your institution's EHS department
immediately.[7]

Waste Minimization

In line with green chemistry principles, laboratories should strive to minimize waste generation.
[12] This can be achieved by:

e Ordering only the necessary quantities of 3-Methyldiphenylamine.[9]
» Maintaining an accurate chemical inventory to avoid duplicate purchases.[8][9]
o When feasible, substituting with less hazardous chemicals.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-
Methyldiphenylamine.
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3-Methyldiphenylamine Disposal Workflow
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Caption: Workflow for the safe disposal of 3-Methyldiphenylamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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